Cas no 892491-60-0 (5-chloro-6-(morpholin-4-yl)pyridin-3-amine)

• Product Name: 5-chloro-6-(morpholin-4-yl)pyridin-3-amine
• CAS No: 892491-60-0
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 5062034
• PubChem ID: 59464068
• Update Time: 2025-05-23

5-chloro-6-(morpholin-4-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 5-chloro-6-(4-morpholinyl)-
• 5-chloro-6-morpholinopyridin-3-amine
• 5-chloro-6-morpholin-4-ylpyridin-3-amine
• 5-chloro-6-(morpholin-4-yl)pyridin-3-amine

• Inchi： 1S/C9H12ClN3O/c10-8-5-7(11)6-12-9(8)13-1-3-14-4-2-13/h5-6H,1-4,11H2
• InChI Key： OWXAIDVXSIUTRU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1N1CCOCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 187
• XLogP3: 0.9
• Topological Polar Surface Area: 51.4

Additional information on 5-chloro-6-(morpholin-4-yl)pyridin-3-amine

5-Chloro-6-(Morpholin-4-yl)Pyridin-3-Amine: A Comprehensive Overview

5-Chloro-6-(Morpholin-4-yl)Pyridin-3-Amine, also known by its CAS number 892491-60-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential in drug discovery and development. The molecule features a pyridine ring substituted with a chlorine atom at the 5-position, a morpholino group at the 6-position, and an amino group at the 3-position. These substituents contribute to its unique chemical properties and biological activity.

The synthesis of 5-Chloro-6-(Morpholin-4-yl)Pyridin-3-Amine involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. Researchers have also explored alternative routes to modify the substituents on the pyridine ring, aiming to optimize its pharmacokinetic properties and bioavailability.

One of the most promising applications of 5-Chloro-6-(Morpholin-4-yl)Pyridin-3-Amine lies in its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation, cancer, and neurodegenerative diseases. For instance, this compound has shown potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, which are central mediators of inflammatory responses. Additionally, recent research has highlighted its potential as an anticancer agent due to its ability to induce apoptosis in various cancer cell lines while sparing normal cells.

The morpholino group attached to the pyridine ring plays a crucial role in enhancing the compound's pharmacodynamic properties. Morpholino derivatives are known for their ability to improve solubility and permeability, making them ideal candidates for drug delivery systems. Furthermore, the amino group at the 3-position contributes to hydrogen bonding interactions, which are essential for binding to target proteins and receptors. These structural features collectively enhance the compound's bioavailability and efficacy in vivo.

In terms of toxicity profiles, 5-Chloro-6-(Morpholin-4-yl)Pyridin-3-Amine has been shown to exhibit low toxicity in acute toxicity studies, with no significant adverse effects observed at therapeutic doses. However, long-term safety studies are still required to fully assess its suitability for chronic use in humans. Regulatory agencies have expressed interest in this compound due to its novel mechanism of action and potential therapeutic benefits.

The development of 5-Chloro-6-(Morpholin-4-yl)Pyridin-3-Amine as a drug candidate has been supported by several collaborative research initiatives between academic institutions and pharmaceutical companies. These partnerships have facilitated preclinical testing and early-stage clinical trials, paving the way for its potential approval as a novel therapeutic agent. The compound's unique combination of chemical stability, bioavailability, and efficacy makes it a strong candidate for addressing unmet medical needs.

In conclusion, 5-Chloro-6-(Morpholin-4-y1l)Pyridin-3-Amine, with its CAS number 892491–60–0, represents a significant advancement in medicinal chemistry. Its versatile structure, coupled with cutting-edge synthetic methods and promising preclinical results, positions it as a leading candidate for future drug development efforts. As research continues to uncover new insights into its biological mechanisms and therapeutic applications, this compound holds immense potential for revolutionizing treatment options across multiple disease areas.